Cas no 59236-36-1 (2-Amino-4-methoxybenzaldehyde)

• Product Name: 2-Amino-4-methoxybenzaldehyde
• CAS No: 59236-36-1
• Molecular Formula: C₈H₉NO₂
• Molecular Weight: 151.16256
• MDL: MFCD09907934
• CID: 376125
• PubChem ID: 323503

2-Amino-4-methoxybenzaldehyde Properties

Names and Identifiers

• 2-Amino-4-methoxybenzaldehyde
• 2-AMINO-4-METHOXY-BENZALDEHYDE
• Benzaldehyde,2-amino-4-methoxy-
• 2-aminoanisaldehyde
• 2-formyl-5-methoxy-aniline
• 4-Methoxy-2-amino-benzaldehyd
• 4-methoxy-2-aminobenzaldehyde
• AB54699
• AC1L88R9
• AG-G-10801
• CTK5A9641
• NSC284153
• 2-Formyl-5-methoxyaniline
• Benzaldehyde, 2-amino-4-methoxy-
• MFBXUCNGQIZZLN-UHFFFAOYSA-N
• AKOS006314280
• CS-4221
• CS-0186540
• 59236-36-1
• NSC-284153
• F15612
• DTXSID90314481
• SCHEMBL1571550
• NSC 284153
• MFCD09907934
• 2-amino-4-methoxybenzaldehyde
• DB-346758
• 4-Methoxy-2-aminobenzaldehyde

• MDL： MFCD09907934
• InChIKey： MFBXUCNGQIZZLN-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9NO2/c1-11-7-3-2-6(5-10)8(9)4-7/h2-5H,9H2,1H3
• SMILES： COC1=CC(=C(C=C1)C=O)N

Computed Properties

• Exact Mass: 151.06337
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 151.063
• Heavy Atom Count: 11
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• LogP: 1.67110
• PSA: 52.32
• Refractive Index: 1.605
• Boiling Point: 321.5°C at 760 mmHg
• Flash Point: 185.1°C
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• Density: 1.186±0.06 g/cm3 (20 ºC 760 Torr),